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Compound of Interest

Compound Name: AF38469

Cat. No.: B15605659

This document provides crucial safety, handling, and disposal information for the selective
sortilin inhibitor, AF38469. It is intended for researchers, scientists, and drug development
professionals to ensure safe laboratory practices and proper management of this chemical
compound.

Summary of Quantitative Data

For quick reference, the following table summarizes key quantitative data for AF38469.
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Property Value Source
Molecular Formula C1s5H11F3N203 [1]
Molecular Weight 324.25 g/mol [1][2]
ICso (Sortilin) 330 nM [3]
Purity 99.28% [1]

CAS Number 1531634-31-7 [1]
Storage (Solid) -20°C for up to 3 years [2]

) -80°C for up to 2 years; -20°C
Storage (Stock Solution) [3]
forup to 1 year

Solubility in DMSO > 40 mg/mL (123.36 mM) [2]

Half-life (t1/2) in rat (1 mg/kg,

' 1.2 hours [3]
i.V.)

Operational Plan: Handling and Storage

Adherence to proper handling and storage protocols is essential to maintain the integrity of
AF38469 and ensure the safety of laboratory personnel.

Personal Protective Equipment (PPE)

When handling AF38469, the following personal protective equipment should be worn:
o Eye Protection: Safety goggles with side shields.

e Hand Protection: Protective gloves.

» Skin and Body Protection: An impervious lab coat or clothing.

» Respiratory Protection: A suitable respirator should be used, especially when handling the
compound in powdered form to avoid dust and aerosol formation.
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Work should be conducted in a well-ventilated area, preferably within a chemical fume hood.
An accessible safety shower and eye wash station must be available.

Preparation of Stock Solutions

For detailed instructions on preparing stock solutions, refer to the supplier's handling
instructions. As a general guideline:

e For a 10 mM stock solution in DMSO, dissolve the appropriate amount of AF38469 in
DMSO. Sonication may be required to fully dissolve the compound.[2]

» To prepare working solutions for in vivo experiments, a common protocol involves diluting a
DMSO stock solution in corn oil.[3] For example, to prepare a 1 mL working solution, 100 pL
of a 20.8 mg/mL DMSO stock solution can be added to 900 pL of corn oil and mixed
thoroughly.[3]

When diluting stock solutions in aqueous media, it is recommended to preheat both the stock
solution and the medium to 37°C to prevent precipitation. If precipitation occurs, ultrasonic
heating may be used to redissolve the compound.

Storage Conditions

Proper storage is critical to prevent degradation of the compound:
e Solid Form: Store at -20°C for long-term stability (up to 3 years).[2]

¢ Stock Solutions: Aliquot and store at -80°C for up to 2 years or -20°C for up to 1 year.[3]
Avoid repeated freeze-thaw cycles. For short-term storage, solutions can be kept at 4°C for
over a week.[2]

Disposal Plan

Proper disposal of AF38469 and any contaminated materials is crucial to prevent
environmental contamination and ensure compliance with local regulations.

o Waste Disposal: Dispose of contents and container in accordance with all local, regional,
national, and international regulations.
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o Spill Management: In case of a spill, prevent further leakage if safe to do so. Absorb the spill
with a non-combustible absorbent material, such as sand or earth, and dispose of the
contaminated material in a sealed container. Decontaminate the spill area and any affected
equipment by scrubbing with a suitable solvent like alcohol.

Experimental Protocols and Signaling Pathway

AF38469 is a potent and selective inhibitor of the VPS10P family sorting receptor, sortilin.[4] Its
mechanism of action involves blocking the interaction of sortilin with its ligands, which can have
downstream effects on cellular signaling pathways.

Signaling Pathway of AF38469 in Neurodegenerative
Disease Models

In the context of neurodegenerative lysosomal storage disorders, inhibition of sortilin by
AF38469 has been shown to activate the transcription factors TFEB and TFE3. This activation
leads to the transcription of genes in the Coordinated Lysosomal Expression and Regulation
(CLEAR) network, ultimately enhancing lysosomal function.
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Caption: Signaling pathway of AF38469 in modulating lysosomal function.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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AF38469]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15605659#personal-protective-equipment-for-
handling-af38469]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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